Cas no 87143-20-2 (1-Azaspiro[3.5]nonan-2-one, 1-[(2,2,2-trichloroethyl)sulfonyl]-)

• Product Name: 1-Azaspiro[3.5]nonan-2-one, 1-[(2,2,2-trichloroethyl)sulfonyl]-
• CAS No: 87143-20-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 834829
• PubChem ID: 10931982
• Update Time: 2025-04-19

1-Azaspiro[3.5]nonan-2-one, 1-[(2,2,2-trichloroethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[3.5]nonan-2-one, 1-[(2,2,2-trichloroethyl)sulfonyl]-
• 1-[(2,2,2-Trichloroethyl)sulfonyl]-1-azaspiro[3.5]nonan-2-one
• EN300-82988
• phenylmethyl ethenylcarbamate
• AB17881
• DS-18157
• N-Cbz-ethenamine
• benzyl vinylcarbamate
• MFCD04114067
• AKOS006294649
• Benzyl N-ethenylcarbamate
• YGBQZFPEMRCQRY-UHFFFAOYSA-N
• BENZYL-N-VINYLCARBAMATE
• BCP14702
• (phenylmethoxy)-n-vinylcarboxamide
• CS-0197670
• AM83060
• Carbamic acid, ethenyl-, phenylmethyl ester
• N-Vinyl-carbamic acid benzylester
• DTXSID60448747
• 84713-20-2
• benzyl N-vinylcarbamate
• SY111550
• (phenylmethoxy)n-vinylcarboxamide
• N-vinyl-carbamic acid benzyl ester
• FT-0717761
• vinyl-carbamic acid benzyl ester
• SCHEMBL483306
• 87143-20-2

• Inchi： 1S/C10H11NO2/c1-2-11-10(12)13-8-9-6-4-3-5-7-9/h2-7H,1,8H2,(H,11,12)
• InChI Key： YGBQZFPEMRCQRY-UHFFFAOYSA-N
• SMILES： O(C(NC=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.55
• Melting Point: 135 ºC